
4-Bromo-2-fluoro-6-nitrotoluene molecular
structure and weight

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrotoluene

Cat. No.: B1271564 Get Quote

Technical Guide: 4-Bromo-2-fluoro-6-
nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core molecular properties of 4-
Bromo-2-fluoro-6-nitrotoluene, a key chemical intermediate. Due to its specific arrangement

of functional groups, this compound serves as a valuable building block in the synthesis of

complex molecules within the pharmaceutical, agrochemical, and dye industries.

Molecular Structure and Properties
The foundational characteristics of 4-Bromo-2-fluoro-6-nitrotoluene are summarized below.

These quantitative data are essential for stoichiometric calculations, analytical characterization,

and process design.

Property Data

Molecular Formula C₇H₅BrFNO₂

Molecular Weight 234.02 g/mol

CAS Number 502496-34-6
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Applications in Synthesis
4-Bromo-2-fluoro-6-nitrotoluene is a versatile intermediate primarily utilized for its role in

introducing a substituted nitrophenyl moiety into larger molecules. Its applications span several

key industrial sectors:

Pharmaceuticals: It acts as a crucial intermediate in the synthesis of Active Pharmaceutical

Ingredients (APIs). The strategic placement of the bromo, fluoro, and nitro groups allows for

subsequent chemical modifications to build complex drug candidates.[1][2]

Agrochemicals: In the agrochemical sector, this compound is used in the development of

novel pesticides and herbicides.[1][2] Its structure is a key component in the synthesis of

active ingredients designed for crop protection.[1]

Dyes and Pigments: The chemical's structure serves as a precursor in the manufacturing of

various dyes and pigments.[1]

Representative Experimental Protocol: Synthesis of
a Structural Isomer
While a specific, detailed experimental protocol for the synthesis of 4-Bromo-2-fluoro-6-
nitrotoluene is not readily available in the provided search results, a method for the synthesis

of its structural isomer, 2-Bromo-4-fluoro-6-nitrotoluene, has been documented. This procedure

illustrates a common synthetic strategy for the bromination of nitrotoluene derivatives.

Synthesis of 2-Bromo-4-fluoro-6-nitrotoluene from 4-Fluoro-2-nitrotoluene

This protocol details the bromination of 4-fluoro-2-nitrotoluene using N-bromosuccinimide

(NBS) as the brominating agent.

Materials:

4-Fluoro-2-nitrotoluene

Trifluoroacetic acid

Sulfuric acid (concentrated)
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N-bromosuccinimide (NBS)

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate

Ice

Procedure:

In a suitable reaction vessel, dissolve 10.0 g (64.4 mmol) of 4-fluoro-2-nitrotoluene in 40 mL

of trifluoroacetic acid.

To this solution, slowly add 12.5 mL of concentrated sulfuric acid.

Add 17.2 g (96.6 mmol) of N-bromosuccinimide (NBS) in portions.

Stir the reaction mixture at room temperature for 16 hours.

After the reaction is complete, carefully pour the mixture into ice water and continue stirring

for 15 minutes.

Extract the product with ethyl acetate.

Combine the organic layers and wash with a saturated brine solution.

Dry the organic layer over anhydrous sodium sulfate and then concentrate it under reduced

pressure to yield the product, 1-bromo-5-fluoro-2-methyl-3-nitrobenzene (an isomer of the

target compound), as a yellow oil.[3]

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-Bromo-4-fluoro-6-

nitrotoluene.
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Reaction Workup

Reagents:
- 4-Fluoro-2-nitrotoluene

- Trifluoroacetic acid
- Conc. Sulfuric acid

- N-bromosuccinimide (NBS)

Dissolution & Acidification Bromination with NBS
(16h at RT)

Addition of NBS
Quenching in Ice WaterReaction Completion Extraction with Ethyl Acetate Washing with Brine Drying over Na2SO4 Concentration Product:

2-Bromo-4-fluoro-6-nitrotoluene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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